4H-1,2,4-Benzothiadiazine, 3-chloro-4-methyl-, 1,1-dioxide

• IUPAC Name: 3-chloro-4-methyl-1λ6,2,4-benzothiadiazine 1,1-dioxide
• InChI: InChI=1S/C8H7ClN2O2S/c1-11-6-4-2-3-5-7(6)14(12,13)10-8(11)9/h2-5H,1H3
• InChI Key: RCISZGZSERFAFZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2S(=O)(=O)N=C1Cl
• Molecular Formula: C8H7ClN2O2S
• DSSTOX Substance ID: DTXSID70147895
• Molecular Weight: 230.67 g/mol
• CAS RN: 107089-76-9

Description

4H-1,2,4-Benzothiadiazine, 3-chloro-4-methyl-, 1,1-dioxide, more commonly known as MTBE, is a synthetic compound that is widely used as an octane booster in gasoline. It is a colorless, volatile liquid with a sweet odor, and is soluble in water, alcohol, and ether. MTBE has been used in the production of gasoline since the 1970s, and is now one of the most commonly used gasoline additives in the United States.

Scientific Research Applications

Structural and Chemical Analysis

• X-ray Crystallography : The benzothiadiazine derivatives, including 4H-1,2,4-Benzothiadiazine, have been analyzed using X-ray crystallography to understand their structural properties. These studies reveal the planarity of the benzothiadiazine ring and the orientation of the sulfonyl group (Bombieri et al., 1990).

• Analytical Chemistry : Identification of impurities in bulk hydrochlorothiazide, a compound closely related to 4H-1,2,4-Benzothiadiazine, has been achieved through advanced analytical methods, highlighting the significance of these compounds in pharmaceutical analysis (Fang et al., 2001).

Pharmaceutical Development

• Antihypertensive Properties : Derivatives of 4H-1,2,4-Benzothiadiazine have shown potential as antihypertensive agents. Notably, 7-Chloro-3-(4-methyl-1-piperazinyl)-4H-1,2,4-benzothiadiazine-1,1-dioxide exhibits sustained antihypertensive activity, distinguishing it from other related compounds (Shimizu et al., 1977).

• ATP-Sensitive Potassium Channel Activation : Research has shown that the substituents in the 7- and 3-position of 4H-1,2,4-Benzothiadiazine 1,1-dioxides significantly affect their potency and tissue selectivity as K(ATP) channel activators, important for therapeutic applications (Boverie et al., 2005).

Molecular Modifications and Synthesis

• Transformation and Substitution Reactions : The transformation of substituents on the aromatic ring of 2H-1,2,3-Benzothiadiazine 1,1-dioxides, including nucleophilic substitution and demethylation, has been explored for potential applications in organic and medicinal chemistry (Gyűjtő et al., 2020).

• Novel Synthesis Methods : Innovative methods for synthesizing 1,2,4-Benzothiadiazine derivatives, known for their antiviral properties, have been developed, highlighting their versatility in pharmaceutical applications (Ivanova et al., 2012).